Cas no 2361810-16-2 (N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361810-16-2
• MF: C₁₇H₂₀F₂N₂O₃
• MW: 338.349111557007
• CID: 5414225
• PubChem ID: 145906597
• Update Time: 2025-06-08

N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,6-difluorophenyl)-2-hydroxyethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361810-16-2
• EN300-26580940
• N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z2923260901
• N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C17H20F2N2O3/c1-2-15(23)21-8-6-11(7-9-21)17(24)20-10-14(22)16-12(18)4-3-5-13(16)19/h2-5,11,14,22H,1,6-10H2,(H,20,24)
• InChI Key： VARXWEHXQAZTLZ-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NCC(C2=C(F)C=CC=C2F)O)=O)CC1

Computed Properties

• Exact Mass: 338.14419883g/mol
• Monoisotopic Mass: 338.14419883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.7±50.0 °C(Predicted)
• pka: 12.69±0.20(Predicted)

Additional information on N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Introduction to N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361810-16-2)

N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2361810-16-2, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The presence of both fluorine atoms and a piperidine ring in its molecular structure suggests that it may exhibit enhanced metabolic stability and binding affinity towards biological targets.

The compound's molecular framework incorporates several key functional groups that are of particular interest to medicinal chemists. The 2,6-difluorophenyl moiety is a notable feature, as fluorinated aromatic compounds are frequently employed in drug design due to their ability to modulate electronic properties and improve pharmacokinetic profiles. Additionally, the hydroxyethyl side chain introduces a polar region that can facilitate interactions with polar biological targets, while the 1-(1-oxo-2-propen-1-yl) group suggests potential for Michael addition reactions, which are commonly exploited in the synthesis of bioactive molecules.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms for their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The piperidine scaffold is another common element in pharmaceuticals, known for its ability to improve oral bioavailability and central nervous system penetration. The combination of these features in N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide makes it a compelling subject for further investigation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atoms into the aromatic ring typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the molecule with the piperidine ring and other substituents necessitates careful consideration of reaction pathways to avoid unwanted side products.

The potential applications of N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide are broad and multifaceted. Given its structural complexity and the presence of multiple pharmacophoric elements, this compound may exhibit activity against a variety of biological targets. Early studies have suggested that it could be a valuable tool in the development of novel therapeutic agents for diseases such as cancer, inflammation, and neurological disorders. The piperidine moiety alone is known to be present in several FDA-approved drugs, further supporting its potential as a pharmacological scaffold.

The investigation into this compound's biological activity has been accompanied by computational studies to predict its interactions with potential targets. Molecular docking simulations have been employed to model the binding mode of N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide with receptors such as kinases and transcription factors. These studies have provided insights into how the compound's structural features contribute to its binding affinity and selectivity.

In addition to computational studies, experimental validation has been crucial in assessing the potential of this compound. In vitro assays have been conducted to evaluate its activity against various enzymes and receptors relevant to human health. Preliminary results have shown promising signs of efficacy in certain assays, indicating that further optimization may lead to the development of a potent therapeutic agent.

The future direction of research on N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide will likely involve both structural optimization and preclinical testing. By modifying specific functional groups within the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, animal models will be utilized to assess its safety profile and therapeutic efficacy before considering human clinical trials.

The significance of fluorinated compounds in modern drug discovery cannot be overstated. The ability of fluorine atoms to influence molecular properties has led to numerous successful drugs being developed over the past few decades. N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide exemplifies this trend by incorporating fluorine atoms into a structurally complex molecule with potential therapeutic applications.

In conclusion, N-[2-(2,6-Difluorophenyl)-2-hydroxyethyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361810-16) is a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, including the presence of piperidine, fluorine, and other functional groups, make it an attractive candidate for further development. As research continues to uncover new applications for fluorinated compounds in medicine, this molecule stands out as a valuable asset in the quest for novel therapeutic agents.